Cas no 114073-47-1 (8,9-Dimethoxy-6-methyl-11,12-dihydro-[1,3]dioxolo[4,5-h]isochino[2,1-b]isochinolinylium; Chlorid)

• Product Name: 8,9-Dimethoxy-6-methyl-11,12-dihydro-[1,3]dioxolo[4,5-h]isochino[2,1-b]isochinolinylium; Chlorid
• CAS No: 114073-47-1
• MF: C₂₁H₂₀NO₄
• MW: 350.387805938721
• CID: 2053510
• PubChem ID: 10020773
• Update Time: 2025-04-21

8,9-Dimethoxy-6-methyl-11,12-dihydro-[1,3]dioxolo[4,5-h]isochino[2,1-b]isochinolinylium; Chlorid Chemical and Physical Properties

Names and Identifiers

• 8,9-Dimethoxy-6-methyl-11,12-dihydro-[1,3]dioxolo[4,5-h]isochino[2,1-b]isochinolinylium; Chlorid
• 8,9-Dimethoxy-6-methyl-11,12-dihydro-[1,3]dioxolo[4,5-h]isochino[2,1-b]isochinolinylium
• Chlorid
• 8,9-dimethoxy-6-methyl-11,12-dihydro-[1,3]dioxolo[4,5-h]isoquino[2,1-b]isoquinolinylium
• chloride
• Dehydro-thalictrifolinicum
• dehydrocavidine
• tetradehydro-thalictrifolinium
• 114073-47-1
• AKOS040760161
• CHEMBL1187569
• Tetradehydrothalictrifoline

• Inchi： 1S/C21H20NO4/c1-12-14-4-5-17-21(26-11-25-17)16(14)10-22-7-6-13-8-18(23-2)19(24-3)9-15(13)20(12)22/h4-5,8-10H,6-7,11H2,1-3H3/q+1
• InChI Key： PYGFJTFYEYTZPB-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C3C(=C12)C=[N+]1CCC2C=C(C(=CC=2C1=C3C)OC)OC

Computed Properties

• Exact Mass: 350.13923312g/mol
• Monoisotopic Mass: 350.13923312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 40.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives